2-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)acetamide
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Description
2-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)acetamide, also known as BDDPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. In
Scientific Research Applications
Pharmacokinetic and Pharmacological Properties
Understanding the pharmacokinetic and pharmacological properties of complex organic compounds is crucial for determining their potential therapeutic applications. Compounds like Isofraxidin (7-hydroxy-6, 8-dimethoxy coumarin) serve as examples of naturally occurring substances with multiple pharmacological effects, including anti-inflammatory, anticancer, cardioprotective, and neuroprotective actions. These effects are mediated through targeting various inflammatory mediators such as NF-κB, TNF-α, and MMPs. Pharmacokinetic studies indicate rapid absorption following oral administration, highlighting the importance of exploring these properties for any new compound (Majnooni et al., 2020).
Toxicity and Safety Profiles
The safety profile and potential toxicity of chemical compounds are paramount, especially those intended for therapeutic use. Studies on compounds like acetaminophen highlight the complex balance between therapeutic efficacy and toxicity risk. N-acetylcysteine (NAC) treatment for acetaminophen toxicity underscores the critical role of timely intervention and the use of antidotes to mitigate liver damage. This area of research is essential for any new compound, emphasizing the need for detailed toxicological evaluations to ensure safety and efficacy (Marzullo, 2005).
Environmental Impact and Degradation
The environmental fate and degradation pathways of chemical compounds are crucial for understanding their long-term impact on ecosystems. Studies on widely used compounds, such as 2,4-D herbicide, provide a framework for investigating the environmental behaviors of new chemicals. Research in this area focuses on detection in various environmental compartments, toxicity to non-target species, and degradation mechanisms, which are vital for assessing the ecological footprint of any compound (Zuanazzi et al., 2020).
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)-N-[2-(2-oxopyrimidin-1-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O4/c19-14(16-5-7-18-6-1-4-17-15(18)20)9-11-2-3-12-13(8-11)22-10-21-12/h1-4,6,8H,5,7,9-10H2,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBAAAWWOXZWNSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CC(=O)NCCN3C=CC=NC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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